N-(5-(2-(indolin-1-yl)-2-oxoethyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)thiophene-3-carboxamide

• IUPAC Name: N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]thiophene-3-carboxamide
• InChI: InChI=1S/C21H20N4O2S2/c26-19(25-9-5-14-3-1-2-4-17(14)25)12-24-8-6-16-18(11-24)29-21(22-16)23-20(27)15-7-10-28-13-15/h1-4,7,10,13H,5-6,8-9,11-12H2,(H,22,23,27)
• InChI Key: WESOLPMGUPWHKV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)CN3CCC4=C(C3)SC(=N4)NC(=O)C5=CSC=C5
• Molecular Formula: C21H20N4O2S2
• Molecular Weight: 424.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including an indolin-2-one, a tetrahydrothiazolo[5,4-c]pyridine, and a thiophene-3-carboxamide. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The carbonyl functional groups could be antiperiplanar, and the molecule might feature intermolecular hydrogen bonding.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of chemical reactions. For example, N-(pyridin-2-yl)amides can be formed from α-bromoketones and 2-aminopyridines under different reaction conditions.

Scientific Research Applications

Synthesis and Characterization

• Pokhodylo, Shyyka, Savka, and Obushak (2010) explored novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes for thienopyrimidine synthesis, contributing to the understanding of chemical properties and potential applications of such compounds (Pokhodylo et al., 2010).
• Feklicheva (Okul), Rybakov, Babaev, and Ofitserov (2019) conducted a synthesis and X-ray diffraction study on derivatives of 2,4-dimethyl-6-oxo-1,6-dihydropyridin-3-carboxamide, providing valuable insights into the molecular and crystal structures of related compounds (Feklicheva (Okul) et al., 2019).

Biological and Anticancer Activity

• Rao, Rao, and Prasad (2018) discussed the synthesis, characterization, and anticancer activity of 5-substituted 4,5,6,7-tetrahydro-N-(tetrahydro-2H-pyran-4-yl)thieno[3,2-c]pyridine-2-carboxamide derivatives, highlighting their significant role in pharmacological research (Rao et al., 2018).
• Abu‐Hashem and Al-Hussain (2022) described the design and synthesis of new isatin derivatives with spiroindoline, imidazo[4,5-b]quinoxaline, and thieno[2,3-d]pyrimidine, evaluating their anticancer activity, which adds to the understanding of the therapeutic potential of related chemical structures (Abu‐Hashem & Al-Hussain, 2022).

Antimicrobial and Insecticidal Properties

• Talupur, Satheesh, and Chandrasekhar (2021) explored the synthesis, characterization, antimicrobial evaluation, and docking studies of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides, highlighting the compound's potential in antimicrobial applications (Talupur et al., 2021).
• Fadda, Salam, Tawfik, Anwar, and Etman (2017) synthesized new heterocycles incorporating a thiadiazole moiety and assessed their insecticidal activities against the cotton leafworm, Spodoptera littoralis, showing the potential use of these compounds in agricultural applications (Fadda et al., 2017).

Future Directions

Future research could focus on elucidating the synthesis, properties, and potential applications of this compound. Given the biological activity of similar compounds, it could be of interest in the field of medicinal chemistry.